Cas no 89770-37-6 (Ethanone, 1-(3-cinnolinyl)-)

• Product Name: Ethanone, 1-(3-cinnolinyl)-
• CAS No: 89770-37-6
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 589541
• PubChem ID: 23273654
• Update Time: 2025-04-19

Ethanone, 1-(3-cinnolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-cinnolinyl)-
• 1-cinnolin-3-ylethanone
• 89770-37-6
• 1-(Cinnolin-3-yl)ethan-1-one
• DTXSID90632213
• 1-(cinnolin-3-yl)ethanone

• Inchi： 1S/C10H8N2O/c1-7(13)10-6-8-4-2-3-5-9(8)11-12-10/h2-6H,1H3
• InChI Key： WEVSAQABATXHJN-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines